Cas no 1803612-10-3 (7-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 7-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 1803612-10-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD28397481
• CID: 4618373
• PubChem ID: 119031013
• Update Time: 2025-10-29

7-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD28397481
• Inchi： 1S/C10H13NO.ClH/c1-8-2-3-10-9(6-8)7-11-4-5-12-10;/h2-3,6,11H,4-5,7H2,1H3;1H
• InChI Key： GGOWTFFZMXVNCQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C2OCCNCC2=C1.Cl

Computed Properties

• Exact Mass: 199.076
• Monoisotopic Mass: 199.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Additional information on 7-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

7-Methyl-2,3,4,5-Tetrahydro-1,4-Benzoxazepine Hydrochloride (CAS No. 1803612-10-3)

The compound 7-Methyl-2,3,4,5-Tetrahydro-1,4-Benzoxazepine Hydrochloride (CAS No. 1803612-10-3) is a structurally unique organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and applications in drug design. The CAS number 1803612-10-3 uniquely identifies this compound in scientific literature and databases.

The molecular structure of 7-Methyl-2,3,4,5-Tetrahydro-1,4-Benzoxazepine Hydrochloride consists of a benzene ring fused to a tetrahydrobenzoxazepine moiety with a methyl group at the 7-position. This arrangement confers the compound with a rigid yet flexible framework that can interact with various biological targets. The hydrochloride salt form ensures optimal solubility and stability for experimental and potential therapeutic applications.

Recent studies have highlighted the potential of this compound in the field of neuroscience. Researchers have investigated its ability to modulate neurotransmitter systems and its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzoxazepine core has been shown to exhibit antioxidant properties, which are crucial in protecting neurons from oxidative stress—a key factor in neurodegenerative conditions.

In addition to its neurological applications, 7-Methyl-2,3,4,5-Tetrahydro-1,4-Benzoxazepine Hydrochloride has demonstrated anti-inflammatory properties in preclinical models. This makes it a promising candidate for the development of anti-inflammatory drugs targeting conditions such as arthritis and inflammatory bowel disease. The methyl group at the 7-position plays a critical role in enhancing the compound's bioavailability and pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation followed by cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions. The use of environmentally friendly catalysts has also been explored to align with green chemistry principles.

From an analytical standpoint, the compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided insights into its molecular geometry and electronic properties, which are essential for understanding its interactions with biological systems.

Looking ahead, 7-Methyl-2,3,4,5-Tetrahydro-1,Benzoxazepine Hydrochloride holds promise as a versatile building block in medicinal chemistry. Its structural flexibility allows for further functionalization to explore new therapeutic avenues. Collaborative efforts between chemists and biologists are expected to unlock its full potential in drug discovery.